(2Z)-2-(2,4-dichlorobenzylidene)-7-[(dipropylamino)methyl]-6-hydroxy-1-benzofuran-3(2H)-one

• Molecular Formula: C22H23Cl2NO3
• Molecular Weight: 420.3 g/mol
• IUPAC Name: (2Z)-2-[(2,4-dichlorophenyl)methylidene]-7-[(dipropylamino)methyl]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C22H23Cl2NO3/c1-3-9-25(10-4-2)13-17-19(26)8-7-16-21(27)20(28-22(16)17)11-14-5-6-15(23)12-18(14)24/h5-8,11-12,26H,3-4,9-10,13H2,1-2H3/b20-11-
• InChI Key: OGBRBTLZIJOZHD-JAIQZWGSSA-N
• Isomeric SMILES: CCCN(CCC)CC1=C(C=CC2=C1O/C(=C\C3=C(C=C(C=C3)Cl)Cl)/C2=O)O
• Canonical SMILES: CCCN(CCC)CC1=C(C=CC2=C1OC(=CC3=C(C=C(C=C3)Cl)Cl)C2=O)O

Description

(2Z)-2-(2,4-Dichlorobenzylidene)-7-[(dipropylamino)methyl]-6-hydroxy-1-benzofuran-3(2H)-one is a benzofuranone derivative characterized by a Z-configuration at the C2 benzylidene double bond. The core structure consists of a benzofuran-3(2H)-one scaffold substituted with a 2,4-dichlorobenzylidene group at position 2 and a dipropylamino-methyl moiety at position 6. The dipropylamino-methyl side chain introduces lipophilicity, which may influence pharmacokinetic properties such as membrane permeability and metabolic stability.

Biological Activity

The compound (2Z)-2-(2,4-dichlorobenzylidene)-7-[(dipropylamino)methyl]-6-hydroxy-1-benzofuran-3(2H)-one is a derivative of benzofuran, a class of compounds known for their diverse biological activities. This article explores the biological activity of this specific compound, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure

The structure of the compound can be described as follows:

• Benzofuran Core : A fused ring system that contributes to its pharmacological properties.
• Substituents : The presence of a 2,4-dichlorobenzylidene group and a dipropylamino group enhances its biological potential.

1. Anti-inflammatory Activity

Research indicates that benzofuran derivatives exhibit significant anti-inflammatory effects. The compound has shown promising results in reducing pro-inflammatory cytokines such as tumor necrosis factor (TNF) and interleukins (IL-1 and IL-8) by substantial percentages (93.8%, 98%, and 71%, respectively) . This suggests its potential utility in managing chronic inflammatory conditions.

2. Cytotoxic Effects

Benzofuran derivatives are also noted for their cytotoxic properties against various cancer cell lines. Studies have demonstrated that certain derivatives can inhibit cell proliferation in human pancreatic and gastric cancer cells significantly. The mechanism often involves the induction of apoptosis through caspase activation, which is crucial for cancer therapy .

3. Antioxidant Activity

The antioxidant capacity of benzofuran derivatives is another area of interest. Compounds with similar structures have been reported to scavenge free radicals effectively, thereby protecting cells from oxidative stress, which is linked to numerous diseases including cancer and neurodegenerative disorders .

4. Neuroprotective Effects

Preliminary studies suggest that some benzofuran derivatives may offer neuroprotective benefits, potentially aiding in conditions like Alzheimer's disease. This is attributed to their ability to inhibit acetylcholinesterase (AChE) activity, which is often elevated in neurodegenerative diseases .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anti-inflammatory	Reduction of TNF, IL-1, IL-8 levels
Cytotoxic	Inhibition of proliferation in cancer cell lines
Antioxidant	Scavenging of free radicals
Neuroprotective	Inhibition of AChE activity

The biological activities of (2Z)-2-(2,4-dichlorobenzylidene)-7-[(dipropylamino)methyl]-6-hydroxy-1-benzofuran-3(2H)-one can be attributed to several mechanisms:

• NF-κB Pathway Inhibition : The compound suppresses NF-κB activity, which plays a critical role in inflammatory responses.
• Caspase Activation : Induction of apoptosis through caspase pathways suggests its potential as an anticancer agent.
• Free Radical Scavenging : The structural features allow for effective interaction with reactive oxygen species.

Comparison with Similar Compounds

Substituent Variations on the Benzylidene Group

• (2Z)-2-(2-Chloro-6-fluorobenzylidene)-7-[(dipropylamino)methyl]-6-hydroxy-4-methyl-1-benzofuran-3(2H)-one Key Differences: Replaces 2,4-dichloro with 2-chloro-6-fluoro substituents and adds a 4-methyl group. Impact: Fluorine’s electronegativity and smaller atomic radius may alter electronic and steric interactions. Molecular Formula: C23H25ClFNO3 (vs. C21H20Cl2NO3 for the target compound) .
• (2Z)-7-[(Dimethylamino)methyl]-2-(2-fluorobenzylidene)-6-hydroxy-4-methyl-1-benzofuran-3(2H)-one Key Differences: Dimethylamino (vs. dipropylamino) and 2-fluoro (vs. 2,4-dichloro) substituents. Impact: Reduced lipophilicity due to shorter alkyl chains on the amino group. The single fluorine substituent decreases electron-withdrawing effects compared to dichloro .
• (2Z)-6-Hydroxy-2-(4-methoxybenzylidene)-7-methyl-1-benzofuran-3(2H)-one Key Differences: 4-Methoxybenzylidene (electron-donating) replaces 2,4-dichlorobenzylidene; methyl group at position 7 (vs. dipropylamino-methyl). Impact: Methoxy group enhances π-electron density, favoring hydrogen bonding but reducing electrophilicity. The methyl group lacks the basicity of the amino moiety, altering solubility .

Core Scaffold Modifications

• Thiazolo-pyrimidine Derivatives (e.g., Compound 11a,b) Key Differences: Thiazolo[3,2-a]pyrimidine core (vs. benzofuranone) with cyano and furyl substituents. Impact: The cyano group increases polarity, while the thiazolo-pyrimidine system introduces distinct heterocyclic interactions. These compounds exhibit higher melting points (~243–246°C) compared to benzofuranones .
• Benzodithiazine Derivatives (e.g., Compound 6) Key Differences: Benzodithiazine core with hydrazino and dihydroxybenzylidene groups. Impact: Sulfur atoms and hydroxyl groups enhance hydrogen-bonding and redox activity. These compounds show higher thermal stability (mp >300°C) .

Physicochemical and Functional Group Analysis

Table 1: Comparative Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Key Functional Groups	Melting Point (°C)
Target Compound	C21H20Cl2NO3	413.29	2,4-Dichlorobenzylidene, Dipropylamino-methyl	Not reported
(2Z)-2-(2-Chloro-6-fluorobenzylidene)-7-[(dipropylamino)methyl]-4-methyl derivative	C23H25ClFNO3	417.91	2-Chloro-6-fluoro, 4-methyl	Not reported
(2Z)-7-[(Dimethylamino)methyl]-2-(2-fluorobenzylidene)-4-methyl derivative	C20H19FNO3	340.37	2-Fluoro, Dimethylamino	Not reported
(2Z)-6-Hydroxy-2-(4-methoxybenzylidene)-7-methyl-1-benzofuran-3(2H)-one	C17H14O4	282.29	4-Methoxybenzylidene, 7-methyl	Not reported
Thiazolo-pyrimidine derivative 11a	C20H10N4O3S	386.38	Cyano, Thiazolo-pyrimidine	243–246

Table 2: Functional Group Impact on Properties

Functional Group	Effect on Properties
2,4-Dichlorobenzylidene	Enhances electron-withdrawing effects; stabilizes benzylidene via resonance .
Dipropylamino-methyl	Increases lipophilicity; may improve blood-brain barrier penetration.
4-Methoxybenzylidene	Electron-donating; enhances π-π stacking with aromatic targets .
Cyano (C≡N)	High polarity; improves water solubility but reduces membrane permeability .

Research Findings and Implications

Lipophilicity: The dipropylamino-methyl group increases logP compared to dimethylamino or methyl analogs, suggesting improved tissue penetration but possible challenges in aqueous formulation .

Steric Considerations : Derivatives with 4-methyl groups (e.g., ) exhibit steric hindrance that may limit binding to compact active sites, whereas the unsubstituted target compound may offer broader target compatibility.